![molecular formula C42H46N4O16 B1196429 Sirohydrochlorin CAS No. 65207-12-7](/img/structure/B1196429.png)
Sirohydrochlorin
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Description
Sirohydrochlorin is a member of isobacteriochlorins. It has a role as an Escherichia coli metabolite and a cofactor. It is a conjugate acid of a this compound(8-).
Scientific Research Applications
Vitamin B12 Biosynthesis Sirohydrochlorin is crucial in the biosynthesis of vitamin B12. It serves as an intermediate in the pathway leading to the formation of vitamin B12, as highlighted in the synthesis of the natural enantiomer of this compound and its octamethyl ester (Block et al., 1985). Additionally, incorporation experiments with labeled this compound demonstrate its role in the liberation of acetic acid during ring contraction to the corrin macrocycle of vitamin B12 (Battersby et al., 1981).
Factor F430 Biosynthesis in Methanogenic Bacteria this compound is metabolized by cell-free extracts of Methanobacterium thermoautotrophicum to factor F430, indicating its role as an intermediate in the biosynthesis of this nickel-containing coenzyme (Mucha et al., 1985).
Sulfite Reduction and Enzymatic Activity this compound chromophore prepared from desulfoviridin catalyzed the reduction of sulfite to sulfide and thiosulfate, indicating its catalytic activity in sulfite reduction (Seki & Ishimoto, 1979).
Sirohaem Biosynthesis Sirohaem synthesis involves this compound as an intermediate. The biosynthesis process of sirohaem includes the dehydrogenation of precorrin-2 to generate this compound, followed by ferrochelation to yield sirohaem (Schubert et al., 2002). This process is essential for the assimilation of sulfur and nitrogen into living systems.
Properties
65207-12-7 | |
Molecular Formula |
C42H46N4O16 |
Molecular Weight |
862.8 g/mol |
IUPAC Name |
3-[(2S,3S,7S,8S)-7,13,17-tris(2-carboxyethyl)-3,8,12,18-tetrakis(carboxymethyl)-3,8-dimethyl-2,7,23,24-tetrahydroporphyrin-2-yl]propanoic acid |
InChI |
InChI=1S/C42H46N4O16/c1-41(17-39(59)60)23(5-9-35(51)52)29-14-27-21(11-37(55)56)19(3-7-33(47)48)25(43-27)13-26-20(4-8-34(49)50)22(12-38(57)58)28(44-26)15-31-42(2,18-40(61)62)24(6-10-36(53)54)30(46-31)16-32(41)45-29/h13-16,23-24,43-44H,3-12,17-18H2,1-2H3,(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,61,62)/t23-,24-,41+,42+/m1/s1 |
InChI Key |
AVBHZKNQGDKVEA-ZTKUHGNGSA-N |
Isomeric SMILES |
C[C@@]1([C@@H](C2=NC1=CC3=NC(=CC4=C(C(=C(N4)C=C5C(=C(C(=C2)N5)CC(=O)O)CCC(=O)O)CCC(=O)O)CC(=O)O)[C@@]([C@@H]3CCC(=O)O)(C)CC(=O)O)CCC(=O)O)CC(=O)O |
SMILES |
CC1(C(C2=NC1=CC3=NC(=CC4=C(C(=C(N4)C=C5C(=C(C(=C2)N5)CC(=O)O)CCC(=O)O)CCC(=O)O)CC(=O)O)C(C3CCC(=O)O)(C)CC(=O)O)CCC(=O)O)CC(=O)O |
Canonical SMILES |
CC1(C(C2=NC1=CC3=NC(=CC4=C(C(=C(N4)C=C5C(=C(C(=C2)N5)CC(=O)O)CCC(=O)O)CCC(=O)O)CC(=O)O)C(C3CCC(=O)O)(C)CC(=O)O)CCC(=O)O)CC(=O)O |
synonyms |
sirohydrochlorin |
Origin of Product |
United States |
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